1-benzyl-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Activity
Synthesis Techniques : A study by Kharchenko et al. (2008) describes a one-pot condensation technique for forming bicyclic systems, including those similar to the chemical , offering insights into efficient synthesis methods (Kharchenko, Detistov, & Orlov, 2008).
Antioxidant Activity : Tumosienė et al. (2019) synthesized novel derivatives containing the 1,2,4-oxadiazole and 1H-1,2,3-triazole moieties, demonstrating significant antioxidant activities. This suggests the potential utility of similar compounds in antioxidant applications (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).
Antimicrobial and Antifungal Activities : Research by Pandya et al. (2019) focused on derivatives including 1,2,4-oxadiazole, showing their effectiveness in antimicrobial and antifungal capacities. This indicates potential applications in combating microbial infections (Pandya, Dave, Patel, & Desai, 2019).
Antibacterial Activity : Balandis et al. (2019) synthesized pyrrolidinone derivatives, demonstrating significant antibacterial activities. This highlights the possible use of related compounds in antibacterial applications (Balandis, Anusevičius, Šiugždaitė, Kantminienė, & Mickevičius, 2019).
Formation of Bicyclic and Monocyclic Derivatives : El‐Sayed et al. (2008) worked on forming new N- and S-substituted 1,3,4-oxadiazole derivatives, which might be structurally similar to the compound . Such syntheses can lead to new chemical entities with diverse applications (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).
Heterocyclic Compound Synthesis : A study by Whitfield & Papadopoulos (1981) on N-Benzoylthioamides, forming triazoles and oxadiazoles, provides insights into the synthesis of heterocyclic compounds that could include the chemical . This research may guide future synthesis of similar compounds (Whitfield & Papadopoulos, 1981).
Antimicrobial Activity of Oxadiazole Derivatives : Krolenko, Vlasov, & Zhuravel (2016) synthesized new oxadiazole derivatives showing strong antimicrobial activity, suggesting the potential of similar compounds for medical use (Krolenko, Vlasov, & Zhuravel, 2016).
properties
IUPAC Name |
1-benzyl-N-[2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O3/c1-13-21-19(29-23-13)16-12-26(24-22-16)8-7-20-18(28)15-9-17(27)25(11-15)10-14-5-3-2-4-6-14/h2-6,12,15H,7-11H2,1H3,(H,20,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUEMOMZXMCUHTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CN(N=N2)CCNC(=O)C3CC(=O)N(C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.